Cas no 220876-06-2 (Cyclopentanecarboxylic acid, 1-[(3,4-dimethoxyphenyl)methyl]-)

• Product name: Cyclopentanecarboxylic acid, 1-[(3,4-dimethoxyphenyl)methyl]-
• CAS No: 220876-06-2
• MF: C₁₅H₂₀O₄
• MW: 264.3169
• CID: 1407075
• PubChem ID: 79022368

Cyclopentanecarboxylic acid, 1-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-[(3,4-dimethoxyphenyl)methyl]-
• 1-(3,4-Dimethoxybenzyl)cyclopentane-1-carboxylic acid
• AKOS017561578
• DB-131610
• 220876-06-2

• Inchi： InChI=1S/C15H20O4/c1-18-12-6-5-11(9-13(12)19-2)10-15(14(16)17)7-3-4-8-15/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,16,17)
• InChI Key： GVTKEHYDVQKLCF-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)CC2(CCCC2)C(=O)O)OC

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76